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Chemical Profile and Biosynthesis

Feruloylputrescine (N-(4-aminobutyl)-4-hydroxy-3-methoxycinnamamide) is a hydroxycinnamic acid

amide (HCAA) formed by conjugating ferulic acid with the polyamine putrescine [1] [2].

Biosynthetic Pathway: The biosynthesis occurs via the phenylpropanoid and polyamine pathways,

with coupling catalyzed by specific acyltransferases [3].
Enzymatic Key Steps: Key precursors are feruloyl-CoA and putrescine. In engineered systems,

introducing exogenous genes like barley's agmatine coumaroyltransferase (ACT) can redirect
metabolic flux toward alternative HCAAs [3].
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Visualization of feruloylputrescine biosynthesis from phenylalanine and arginine/ornithine precursors.

Biological Functions and Research Findings

Feruloylputrescine plays significant roles in plant development and stress response, with functions

characterized in various species.
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Plant System
Documented
Function /
Correlation

Key Findings /
Mechanism

Experimental Context Citation

Rice (Oryza
sativa)

Root
development &

stress response

OsABCG37 transporter
mutation reduces lateral

roots/hairs; rescued by
exogenous application.

CRISPR/Cas9 mutant
analysis, RNA-seq,

HPLC/MS, exogenous
supplementation.

[4]

Rice (Oryza
sativa)

Defense
suppression by

pests

Brown planthopper-
induced volatiles

suppress Os4CL5 gene,
reducing this key

phenolamide.

Metabolomics, gene
expression analysis

(qRT-PCR) of wild-type
vs. mutant plants.

[5]

Citrus spp. Response to

biotic stress
(HLB disease)

Accumulation highly

correlated with disease
severity; proposed

conversion from ferulic
acid to suppress its

antimicrobial effect.

Spatial metabolomics

(MS), 3D molecular
mapping, metabolic

modeling, in vitro
bioassays.

[6]

Bamboo
(Phyllostachys
nigra)

Major

secondary
metabolite

Major HCAA in

suspension cells;
platform for "rational

metabolic-flow switching"
to produce novel

compounds.

Stable transformation

with barley HvACT1
gene, metabolite

profiling (HPLC/MS).

[3]

Analytical and Experimental Methodologies

Robust detection and quantification of feruloylputrescine relies on advanced analytical techniques,

primarily Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Tissues are typically ground in liquid nitrogen, metabolites extracted with
methanol/water, centrifuged, and supernatant concentrated for analysis [7].

Instrumentation: UPLC systems with reverse-phase columns provide high-resolution separation.
Detection uses high-sensitivity mass spectrometers (e.g., SCIEX QTRAP) in multiple reaction
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monitoring (MRM) mode [7] [8].

Spatial Mapping: Advanced 3D molecular mapping and mass spectral molecular networking
visualize distribution and identify structurally related compounds [6].
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LC-MS/MS Metabolomics Workflow
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Generalized workflow for feruloylputrescine quantification from plant tissue using LC-MS/MS.

Research Applications and Future Directions

Feruloylputrescine research has significant implications for agricultural and pharmaceutical sciences.

Biomarker Potential: Serves as a metabolic biomarker for specific physiological states, such as

disease severity in Citrus HLB [6] or specialized metabolic activity in bamboo cell cultures [3].
Therapeutic Agent Exploration: Underlying phenolic acid, ferulic acid, and related flavonoids show

potent, antibiotic-level bactericidal activity against Candidatus Liberibacter asiaticus, suggesting
therapeutic potential [6].

Metabolic Engineering: Bamboo suspension cells naturally accumulating feruloylputrescine serve
as excellent bioproduction platforms through "rational metabolic-flow switching" [3].

Conclusion

Feruloylputrescine is a dynamically regulated plant specialized metabolite with significant roles in

development and defense. Research into its functions and applications is accelerating with advanced

metabolomics and genetic tools, offering promising translational pathways.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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